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Compound of Interest

Compound Name: 8-Bromoguanine

CAS No.: 3066-84-0

Cat. No.: B1384121

Get Quote

Executive Safety Summary
Immediate Action Required: 8-Bromoguanine (CAS: 3066-84-0) is classified as acutely toxic if

swallowed (H301) and a skin sensitizer (H317).[1] Unlike standard purines (e.g., Guanine), the

halogenation at the C8 position introduces specific toxicology and disposal requirements.

Core Directive: Do not treat this as general biological waste. It must be segregated as

Halogenated Chemical Waste. Incineration requires specific acid-gas scrubbing capabilities

due to the generation of Hydrogen Bromide (HBr) during thermal destruction.

Chemical Profile & Hazard Identification
Understanding the substrate is the first step in safety.
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Parameter Specification

Chemical Name 8-Bromoguanine

CAS Number 3066-84-0

Molecular Formula C₅H₄BrN₅O

Molecular Weight 230.02 g/mol

Physical State Solid (Off-white powder)

Signal Word DANGER

Primary GHS Hazards
H301 (Toxic if swallowed), H317 (Skin

sensitization), H315/H319 (Irritant)

RCRA Status
Not P-listed/U-listed, but regulated as

Halogenated Organic

The "Why": Causality in Disposal Logic
Expert Insight: Why do we segregate this specifically?

Thermal Decomposition Chemistry: When 8-Bromoguanine is incinerated, the carbon-

bromine bond cleaves. Unlike non-halogenated organics which burn to CO₂ and H₂O, this

compound generates Hydrogen Bromide (HBr) and potentially elemental Bromine (Br₂).

Impact: These are corrosive acid gases. Standard municipal incinerators or biomedical

waste autoclaves are not equipped to neutralize these emissions.

Solution: It must be sent to a TSDF (Treatment, Storage, and Disposal Facility) equipped

with wet scrubbers or dry sorbent injectors.

Cost & Compliance: Mixing halogenated waste with non-halogenated solvents (e.g.,

Acetone, Ethanol) often doubles or triples the disposal cost for the entire container, as the

bulk liquid must now be treated as halogenated.

Operational Disposal Protocol
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Follow this self-validating workflow to ensure compliance.

A. Solid Waste (Powder/Residue)
Scenario: Expired reagent or contaminated weighing boats.

Containment: Place waste in a clear, 6-mil polyethylene bag.

Secondary Containment: Due to the H301 (Toxic) classification, double-bag the material.

Labeling: Affix a hazardous waste label.

Constituents: "8-Bromoguanine (Solid)"[2]

Hazard Checkbox: Toxic, Irritant.

Note: Clearly mark "HALOGENATED ORGANIC."[3]

Storage: Store in a dedicated "Toxic Solids" bin, away from oxidizers.

B. Liquid Waste (Solutions)
Scenario: Reaction mixtures or mother liquor.

Segregation: Pour into the Halogenated Solvent carboy.

CRITICAL: Do NOT pour into the General Organic/Non-Halogenated carboy.

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid,

Peroxides), as purines can react vigorously with oxidizers.

pH Control: If the solution is highly acidic or basic, neutralize to pH 5–9 before adding to the

solvent drum to prevent drum corrosion or unexpected off-gassing.

C. Visualization: Waste Stream Logic
The following diagram illustrates the decision matrix for segregating 8-Bromoguanine waste.
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Figure 1: Decision tree for segregating 8-Bromoguanine waste streams to ensure regulatory

compliance.

Emergency Response: Spill Management
Protocol for H301 (Toxic) Solids.

Do NOT dry sweep. Dry sweeping generates airborne dust, increasing inhalation risk (H335).

PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 (or P100) respirator.
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Isolate: Evacuate non-essential personnel from the immediate 3-meter radius.

Wet Method:

Cover the spill with paper towels.

Gently dampen the towels with water or a mild detergent solution (do not flood).

Scoop up the damp material to prevent dust generation.[4]

Decontamination: Wipe the surface with a soap solution, followed by water.

Disposal: Place all cleanup materials (towels, gloves) into the Solid Toxic/Halogenated waste

stream described above.

Visualization: Spill Workflow
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Figure 2: Step-by-step spill response to minimize inhalation exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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